Cas no 8001-75-0 (Ceresine wax)

• Product name: Ceresine wax
• CAS No: 8001-75-0
• MF: C₃₀H₅₀O₂
• MW: 442.716809749603
• CID: 86150
• PubChem ID: 21596125

Ceresine wax Chemical and Physical Properties

Names and Identifiers

• Ceresine wax
• AKROCHEM? Ceresin Wax
• WHETE CERESIN WAX
• Ceresin
• CERESIN WAX
• Cerin
• Cerosin
• Mineral wax
• Purified ozokerite
• Waxes, ozocerite
• Waxes, ceresin
• CHEMBL450831
• Ozocerite
• (2R,4R,4aS,6aS,6aS,6bR,8aR,12aR,14aS,14bS)-2-hydroxy-4,4a,6a,6b,8a,11,11,14a-octamethyl-2,4,5,6,6a,7,8,9,10,12,12a,13,14,14b-tetradecahydro-1H-picen-3-one
• EINECS 232-290-1
• Q1LS2UJO3A
• 8001-75-0
• Ozokerite
• UNII-Q1LS2UJO3A
• SCHEMBL168229
• DSEKYWAQQVUQTP-XEWMWGOFSA-N

• Inchi： InChI=1S/C30H50O2/c1-19-24(32)20(31)17-22-27(19,5)10-9-21-28(22,6)14-16-30(8)23-18-25(2,3)11-12-26(23,4)13-15-29(21,30)7/h19-23,31H,9-18H2,1-8H3
• InChI Key： DSEKYWAQQVUQTP-UHFFFAOYSA-N
• SMILES： OC1C(=O)C(C)C2(CCC3C4(CCC5(C)CCC(C)(C)CC5C4(C)CCC3(C)C2C1)C)C

Computed Properties

• Exact Mass: 442.38100
• Monoisotopic Mass: 442.381080833g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 32
• Rotatable Bond Count: 0
• Complexity: 816
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3Ų
• XLogP3: 9.2

Experimental Properties

• Color/Form: White or yellowish brittle hard amorphous crystalline waxy solid.
• Density: 0.91-0.92
• Melting Point: 61-78°
• Boiling Point: 510.078°C at 760 mmHg
• Flash Point: 215.876°C
• Refractive Index: 1.514
• PSA: 37.30000
• LogP: 7.42780

Ceresine wax Security Information

Ceresine wax Customs Data

• HS CODE：2712901000
• Customs Data：

  China Customs Code:

  2712901000

Related Categories

• Triterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids

Additional information on Ceresine wax

Recent Advances in the Application of Ceresine Wax (8001-75-0) in Pharmaceutical and Biomedical Research

Ceresine wax (CAS: 8001-75-0), a refined mineral wax derived from ozokerite, has recently gained significant attention in pharmaceutical and biomedical research due to its unique physicochemical properties. This hydrocarbon-based wax exhibits excellent thermal stability, water resistance, and biocompatibility, making it an attractive candidate for various applications, including drug delivery systems, topical formulations, and medical device coatings. Recent studies have explored the potential of Ceresine wax in enhancing the performance of pharmaceutical formulations, particularly in controlled-release systems and transdermal drug delivery.

A 2023 study published in the Journal of Controlled Release investigated the use of Ceresine wax as a matrix former in sustained-release tablets. The researchers found that tablets containing Ceresine wax demonstrated superior drug release profiles compared to those using traditional waxes, with a more consistent release rate over 24 hours. The study attributed this performance to the wax's unique crystalline structure (confirmed by X-ray diffraction analysis) and its ability to form a robust matrix that resists premature disintegration while allowing controlled drug diffusion.

In dermatological applications, Ceresine wax has shown promise as a key component in barrier creams and ointments. A recent clinical trial (2024) evaluated a Ceresine wax-based formulation for the treatment of atopic dermatitis, demonstrating significant improvements in skin hydration and reduction of transepidermal water loss compared to conventional formulations. The wax's occlusive properties, combined with its ability to incorporate both hydrophilic and lipophilic active ingredients, make it particularly valuable for topical drug delivery systems.

Emerging research has also explored the biomedical applications of Ceresine wax in tissue engineering. A groundbreaking study published in Biomaterials Science (2023) reported the development of Ceresine wax-based scaffolds for bone tissue regeneration. The researchers modified the wax's surface properties to enhance cell adhesion and proliferation, while maintaining its structural integrity under physiological conditions. This innovative approach offers potential advantages over synthetic polymer scaffolds, particularly in terms of biodegradability and reduced inflammatory response.

From a regulatory perspective, the pharmaceutical-grade Ceresine wax (8001-75-0) has been included in several pharmacopoeias, including the USP and EP, which has facilitated its adoption in commercial pharmaceutical products. Recent analytical advancements, particularly in gas chromatography-mass spectrometry (GC-MS) techniques, have improved the characterization of Ceresine wax components, enabling better quality control and standardization of pharmaceutical formulations containing this material.

Looking forward, researchers are investigating the potential of Ceresine wax in novel drug delivery systems, including temperature-responsive formulations and 3D-printed pharmaceutical devices. The wax's melting point range (typically 60-95°C) and rheological properties make it particularly suitable for these advanced applications. As the demand for more sophisticated drug delivery systems grows, Ceresine wax (8001-75-0) is poised to play an increasingly important role in pharmaceutical innovation.